Cas no 244612-35-9 (3(2H)-Indolizinone,hexahydro-2,6,7,8-tetrahydroxy-5-methyl-, (2R,5S,6R,7R,8R,8aS)-)

• Product Name: 3(2H)-Indolizinone,hexahydro-2,6,7,8-tetrahydroxy-5-methyl-, (2R,5S,6R,7R,8R,8aS)-
• CAS No: 244612-35-9
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 245884
• PubChem ID: 10512934
• Update Time: 2025-04-19

3(2H)-Indolizinone,hexahydro-2,6,7,8-tetrahydroxy-5-methyl-, (2R,5S,6R,7R,8R,8aS)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Indolizinone,hexahydro-2,6,7,8-tetrahydroxy-5-methyl-, (2R,5S,6R,7R,8R,8aS)-
• 3(2H)-Indolizinone, hexahydro-2,6,7,8-tetrahydroxy-5-methyl-, (2R,5S,6R,7R,8R,8aS)- (9CI)
• 3(2H)-Indolizinone,hexahydro-2,6,7,8-tetrahydroxy-5-methyl-,(2r,5s,6r,7r,8r,8as)-(9ci)
• 244612-35-9

• Inchi： 1S/C9H15NO5/c1-3-6(12)8(14)7(13)4-2-5(11)9(15)10(3)4/h3-8,11-14H,2H2,1H3/t3-,4-,5+,6+,7+,8+/m0/s1
• InChI Key： ZTOFEKMEJWZZEY-JKVYXWIHSA-N
• SMILES： O[C@H]1[C@@H]([C@@H]([C@H](C)N2C([C@@H](C[C@H]21)O)=O)O)O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 101Ų